Cas no 121103-88-6 (1,3-Dioxan-2-one,5-methyl-4-(1-methylethyl)-, (4R-trans)- (9CI))

• Product Name: 1,3-Dioxan-2-one,5-methyl-4-(1-methylethyl)-, (4R-trans)- (9CI)
• CAS No: 121103-88-6
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 104802
• PubChem ID: 45096072
• Update Time: 2025-04-18

1,3-Dioxan-2-one,5-methyl-4-(1-methylethyl)-, (4R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxan-2-one,5-methyl-4-(1-methylethyl)-, (4R-trans)- (9CI)
• 1,3-Dioxan-2-one,5-methyl-4-(1-methylethyl)-,(4R-trans)-(9CI)
• 121103-88-6

• Inchi： 1S/C8H14O3/c1-5(2)7-6(3)4-10-8(9)11-7/h5-7H,4H2,1-3H3/t6-,7+/m0/s1
• InChI Key： NKAUVUZBQWBQAU-NKWVEPMBSA-N
• SMILES： O1C(=O)OC[C@H](C)[C@H]1C(C)C

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 35.53